Cas no 1695879-80-1 (3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

3-Bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a brominated pyrazolopyrimidine derivative with a versatile structure suitable for pharmaceutical and agrochemical applications. Its bromine substituent enhances reactivity, facilitating further functionalization in synthetic pathways, while the isopropyl group contributes to steric and electronic modulation. The fused pyrazolo[1,5-a]pyrimidine core offers a rigid scaffold, beneficial for binding interactions in bioactive compounds. This intermediate is particularly valuable in medicinal chemistry for the development of kinase inhibitors or antimicrobial agents due to its balanced lipophilicity and hydrogen-bonding capacity. Its stability under standard conditions ensures reliable handling and storage. The compound’s synthetic utility makes it a key building block for heterocyclic chemistry research.

3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

1695879-80-1 structure

Product Name:3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:1695879-80-1

MF:C₁₀H₁₆BrN₃

MW:258.158141136169

CID:5738483

PubChem ID:136311436

Update Time:2025-05-23

3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 1695879-80-1
- EN300-1117985
- 3-Bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 3-bromo-4,5,6,7-tetrahydro-6-methyl-2-(1-methylethyl)-
- 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- Inchi： 1S/C10H16BrN3/c1-6(2)9-8(11)10-12-4-7(3)5-14(10)13-9/h6-7,12H,4-5H2,1-3H3
- InChI Key： YRYUENBPTWFCHG-UHFFFAOYSA-N
- SMILES： BrC1C(C(C)C)=NN2C=1NCC(C)C2

Computed Properties

Exact Mass: 257.05276g/mol
Monoisotopic Mass: 257.05276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.8Å²

Experimental Properties

Density: 1.54±0.1 g/cm3(Predicted)
Boiling Point: 348.6±42.0 °C(Predicted)
pka: 2.83±0.40(Predicted)

3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1117985-0.05g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1117985-0.1g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1117985-0.25g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1117985-0.5g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1117985-1.0g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1		1g	$1256.0	2023-06-09
Enamine	EN300-1117985-2.5g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1117985-5.0g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1		5g	$3645.0	2023-06-09
Enamine	EN300-1117985-10.0g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1		10g	$5405.0	2023-06-09
Enamine	EN300-1117985-1g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	1g	$986.0	2023-10-27
Enamine	EN300-1117985-5g	3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1695879-80-1	95%	5g	$2858.0	2023-10-27

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Additional information on 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

3-Bromo-6-Methyl-2-(Propan-2-Yl)-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine: A Comprehensive Overview

The compound 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, identified by the CAS number 1695879-80-1, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug design and material science.

The structure of this compound is characterized by a fused pyrazole and pyrimidine ring system. The presence of substituents such as a bromine atom at position 3, a methyl group at position 6, and an isopropyl group at position 2 imparts unique electronic and steric properties to the molecule. These features make it an interesting candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the importance of pyrazolopyrimidines in medicinal chemistry due to their ability to interact with various biological targets. For instance, research has shown that compounds like 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine can exhibit inhibitory activity against enzymes involved in cancer progression. This makes them potential leads for anti-cancer drug development.

In addition to its biological applications, this compound has also been explored for its electronic properties. The fused ring system contributes to its aromaticity and conjugation, which are desirable traits in materials science for applications such as organic electronics and optoelectronics.

The synthesis of 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex heterocycles. These methods often utilize transition metal catalysts or microwave-assisted techniques to enhance reaction yields and purity.

Moreover, computational studies have played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with potential biological targets.

In conclusion, the compound 3-bromo-6-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research in drug discovery and material science.